Cas no 2154035-14-8 ((pent-4-en-2-yl)cyclopropane)

• Product Name: (pent-4-en-2-yl)cyclopropane
• CAS No: 2154035-14-8
• MF: C₈H₁₄
• MW: 110.196762561798
• CID: 5874883
• PubChem ID: 54509036
• Update Time: 2025-11-01

(pent-4-en-2-yl)cyclopropane Chemical and Physical Properties

Names and Identifiers

• (pent-4-en-2-yl)cyclopropane
• 2154035-14-8
• EN300-1731252

• Inchi： 1S/C8H14/c1-3-4-7(2)8-5-6-8/h3,7-8H,1,4-6H2,2H3
• InChI Key： XYALXVNPZOQGMU-UHFFFAOYSA-N
• SMILES： C1(C(C)CC=C)CC1

Computed Properties

• Exact Mass: 110.109550447g/mol
• Monoisotopic Mass: 110.109550447g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 8
• Rotatable Bond Count: 3
• Complexity: 80
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 0Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Hydrocarbons Unsaturated hydrocarbons Cyclic olefins
• Solvents and Organic Chemicals Organic Compounds Hydrocarbons Unsaturated hydrocarbons Olefins Cyclic olefins

Additional information on (pent-4-en-2-yl)cyclopropane

Introduction to (pent-4-en-2-yl)cyclopropane (CAS No. 2154035-14-8)

Compound (pent-4-en-2-yl)cyclopropane, identified by the chemical abstracts service number CAS No. 2154035-14-8, is a significant molecule in the realm of organic chemistry and pharmaceutical research. This compound, featuring a cyclopropane ring conjugated with a pent-4-en-2-yl side chain, has garnered attention due to its unique structural properties and potential applications in drug discovery and material science.

The cyclopropane ring is a three-membered cyclic hydrocarbon known for its high reactivity and strain energy, which makes it a valuable scaffold in medicinal chemistry. The presence of the pent-4-en-2-yl group introduces additional functional diversity, allowing for various chemical modifications and interactions. These structural features make (pent-4-en-2-yl)cyclopropane a promising candidate for synthesizing novel compounds with tailored biological activities.

In recent years, there has been a surge in research focusing on the development of new therapeutic agents derived from cyclopropane derivatives. The strained nature of the cyclopropane ring facilitates unique electronic and steric interactions, which can be exploited to design molecules with enhanced binding affinity and selectivity. For instance, studies have shown that cyclopropane-containing compounds can exhibit potent activity against various biological targets, including enzymes and receptors involved in inflammatory pathways.

One of the most compelling aspects of (pent-4-en-2-yl)cyclopropane is its potential as a building block for more complex pharmacophores. Researchers have demonstrated that by incorporating this moiety into larger molecular frameworks, it is possible to generate novel drug candidates with improved pharmacokinetic profiles and reduced toxicity. This approach has been particularly fruitful in the development of small-molecule inhibitors targeting key disease-related proteins.

The synthesis of (pent-4-en-2-yl)cyclopropane involves sophisticated organic transformations that highlight the ingenuity of modern synthetic chemistry. Techniques such as metal-catalyzed cross-coupling reactions and ring-closing metathesis have been employed to construct the desired structure efficiently. These synthetic strategies not only showcase the versatility of cyclopropane chemistry but also provide valuable insights into the development of other strained hydrocarbon systems.

Recent advancements in computational chemistry have further accelerated the discovery process for cyclopropane-based compounds. Molecular modeling studies have enabled researchers to predict the binding modes and affinity of these molecules to biological targets with remarkable accuracy. This computational approach has been instrumental in guiding experimental efforts and optimizing lead structures for clinical development.

The pharmaceutical industry has taken notice of the potential of (pent-4-en-2-yl)cyclopropane and its derivatives. Several companies are currently engaged in exploring its applications in treating a range of disorders, from infectious diseases to chronic conditions like cancer and neurodegenerative disorders. The unique combination of structural features offered by this compound makes it an attractive candidate for further investigation.

In conclusion, (pent-4-en-2-yl)cyclopropane represents a fascinating area of research with significant implications for drug development. Its unique structural attributes, coupled with its synthetic accessibility, position it as a valuable asset in the quest for novel therapeutic agents. As research continues to uncover new applications and refine synthetic methodologies, this compound is poised to play an increasingly important role in pharmaceutical innovation.